Cas no 1261828-82-3 (3-Hydroxy-2-nitrobenzylamine)

• Product Name: 3-Hydroxy-2-nitrobenzylamine
• CAS No: 1261828-82-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4962878
• Update Time: 2025-05-19

3-Hydroxy-2-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitrobenzylamine

• Inchi： 1S/C7H8N2O3/c8-4-5-2-1-3-6(10)7(5)9(11)12/h1-3,10H,4,8H2
• InChI Key： QAXPMVWIINSDTR-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(CN)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05349212 g/mol
• Monoisotopic Mass: 168.05349212 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.15
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1

Additional information on 3-Hydroxy-2-nitrobenzylamine

Comprehensive Overview of 3-Hydroxy-2-nitrobenzylamine (CAS No. 1261828-82-3): Properties, Applications, and Research Insights

3-Hydroxy-2-nitrobenzylamine (CAS No. 1261828-82-3) is a specialized organic compound garnering attention in pharmaceutical and chemical research due to its unique structural features. This nitrobenzylamine derivative combines a hydroxyl group (-OH) and a nitro group (-NO₂) on a benzene ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in designing enzyme inhibitors and antioxidant agents, aligning with current trends in precision medicine and green chemistry.

The compound's molecular structure (C₇H₈N₂O₃) enables selective reactivity, a hot topic in chemoinformatics discussions. Its nitro-aromatic moiety is often studied for electron-transfer mechanisms, relevant to photocatalysis and organic electronics—fields dominating 2024’s sustainable technology debates. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a frequent query among lab technicians optimizing synthetic protocols.

In biomedical applications, 3-Hydroxy-2-nitrobenzylamine has shown promise in structure-activity relationship (SAR) studies. Its hydrogen-bonding capacity makes it a candidate for modulating protein-ligand interactions, a trending focus in AI-driven drug design. Recent publications highlight its role in developing anti-inflammatory scaffolds, addressing popular searches on natural alternatives to synthetic drugs.

From an industrial perspective, the compound’s solubility profile (soluble in polar solvents like DMSO) and thermal stability (decomposition >200°C) are frequently analyzed for scale-up processes. Environmental considerations also drive interest in its biodegradation pathways, reflecting the EPA’s green chemistry metrics. Safety data sheets emphasize standard lab precautions, avoiding hazardous classifications while ensuring compliance with REACH regulations.

Ongoing research explores 3-Hydroxy-2-nitrobenzylamine’s potential in agrochemicals, particularly as a plant growth modulator—a niche with growing SEO traction due to climate-resilient farming demands. Its nitrophenol backbone is analogous to certain natural phenolic compounds, sparking debates on bio-inspired synthesis in peer-reviewed forums.

For suppliers and distributors, CAS No. 1261828-82-3 is cataloged under high-purity fine chemicals, with pricing trends reflecting demand in contract research organizations (CROs). Storage recommendations (2–8°C, inert atmosphere) and stability studies are common FAQs, underscoring the need for precise handling in GMP environments.